Cas no 865678-67-7 (rac-PTC 299)

• Product Name: rac-PTC 299
• CAS No: 865678-67-7
• MF: C₂₅H₂₀Cl₂N₂O₃
• MW: 467.343904495239
• CID: 5044403
• Update Time: 2025-05-19

rac-PTC 299 Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,4-b]indole-2-carboxylic acid, 6-chloro-1,3,4,9-tetrahydro-1-(4-methoxyphenyl)-, 4-chlorophenyl ester
• rac-PTC 299

• Inchi： 1S/C25H20Cl2N2O3/c1-31-18-7-2-15(3-8-18)24-23-20(21-14-17(27)6-11-22(21)28-23)12-13-29(24)25(30)32-19-9-4-16(26)5-10-19/h2-11,14,24,28H,12-13H2,1H3
• InChI Key： SRSHBZRURUNOSM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C2CCN(C(OC3=CC=C(Cl)C=C3)=O)C(C3=CC=C(OC)C=C3)C1=2

Additional information on rac-PTC 299

Comprehensive Overview of rac-PTC 299 (CAS No. 865678-67-7): Mechanism, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical research, rac-PTC 299 (CAS No. 865678-67-7) has emerged as a compound of significant interest due to its unique biochemical properties and potential therapeutic applications. This article delves into the molecular structure, mechanism of action, and current research trends surrounding this compound, while addressing frequently asked questions and industry-relevant topics such as drug discovery, small molecule inhibitors, and targeted therapies.

rac-PTC 299 belongs to a class of small molecules designed to modulate specific cellular pathways. Its CAS registry number, 865678-67-7, ensures precise identification in chemical databases and regulatory documentation. Researchers are particularly intrigued by its potential role in oncology and inflammatory diseases, aligning with growing public interest in precision medicine and personalized treatment strategies. The compound's racemic form (rac- prefix) indicates a 1:1 mixture of enantiomers, a feature that often influences pharmacokinetics and requires careful evaluation during preclinical development.

Recent studies highlight rac-PTC 299's ability to selectively inhibit key enzymes involved in disease progression. This aligns with trending searches on enzyme inhibitors and signal transduction modulation, topics frequently explored in academic and industry forums. The compound's structure-activity relationship (SAR) has been optimized to enhance target binding affinity while minimizing off-target effects—a critical consideration in modern drug design paradigms. Analytical techniques such as HPLC and mass spectrometry are routinely employed to characterize its purity and stability, addressing common queries about quality control in pharmaceutical synthesis.

From a therapeutic perspective, investigations into rac-PTC 299 often intersect with popular healthcare discussions about combination therapies and drug repurposing. Its potential synergy with existing treatments has sparked interest in clinical trial design, a subject dominating medical conferences and research publications. Furthermore, the compound's pharmacokinetic profile—including absorption, distribution, metabolism, and excretion (ADME) properties—remains a focal point for researchers optimizing dosing regimens, reflecting widespread searches on drug bioavailability and therapeutic windows.

The synthesis of rac-PTC 299 involves multi-step organic reactions, with particular attention to chiral resolution techniques when individual enantiomers are required. This aspect resonates with industrial chemists seeking information on asymmetric synthesis and green chemistry approaches. Patent literature reveals innovative routes to scale-up production while maintaining process efficiency and environmental sustainability—key concerns in contemporary pharmaceutical manufacturing.

As the scientific community continues to explore rac-PTC 299's full potential, its development trajectory offers valuable insights into the broader challenges of translational research. Questions about biomarker identification for patient stratification and resistance mechanisms frequently arise in discussions about such investigational compounds. These themes not only reflect current research priorities but also address public curiosity about breakthrough therapies and drug development timelines.

In conclusion, rac-PTC 299 (CAS No. 865678-67-7) represents a compelling case study in modern medicinal chemistry, embodying the intersection of molecular biology, chemical engineering, and clinical science. Its ongoing investigation contributes to vital conversations about target validation, drug safety, and therapeutic innovation—topics that consistently rank high in scientific search queries and professional discourse.